Cas no 1334499-96-5 (4-(4-Chloro-2-methoxyphenyl)aniline)

• Product Name: 4-(4-Chloro-2-methoxyphenyl)aniline
• CAS No: 1334499-96-5
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD20231503
• CID: 1024776
• PubChem ID: 54759086
• Update Time: 2025-05-23

4-(4-Chloro-2-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-amine
• 4-(4-chloro-2-methoxyphenyl)aniline
• 4'-Chloro-2'-methoxy[1,1'-biphenyl]-4-amine
• AKOS015907815
• SB77005
• 1334499-96-5
• FS-5301
• DTXSID90716688
• MFCD20231503
• F87700
• A888095
• 4-(4-Chloro-2-methoxyphenyl)aniline

• MDL： MFCD20231503
• Inchi： 1S/C13H12ClNO/c1-16-13-8-10(14)4-7-12(13)9-2-5-11(15)6-3-9/h2-8H,15H2,1H3
• InChI Key： LXVLGXFUOKOIHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 233.06100
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.17900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Chloro-2-methoxyphenyl)aniline

Introduction to 4-(4-Chloro-2-methoxyphenyl)aniline (CAS No. 1334499-96-5)

The compound 4-(4-Chloro-2-methoxyphenyl)aniline, identified by the CAS number 1334499-96-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 4-(4-Chloro-2-methoxyphenyl)aniline consists of a phenyl ring substituted with chlorine and methoxy groups at specific positions, which influence its electronic characteristics. The presence of these substituents not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent research has demonstrated that the substitution pattern significantly affects the molecule's ability to act as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These findings underscore the importance of understanding the relationship between molecular structure and functional properties.

In terms of synthesis, 4-(4-Chloro-2-methoxyphenyl)aniline can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. A study published in 2023 explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The researchers found that optimizing reaction conditions, such as temperature and catalyst loading, significantly improved yields while maintaining high purity levels. This advancement not only simplifies the synthesis process but also makes it more accessible for large-scale production.

The application of 4-(4-Chloro-2-methoxyphenyl)aniline extends beyond traditional chemical synthesis. Recent investigations have revealed its potential as a building block in the development of advanced materials with applications in electronics and energy storage. For instance, a 2023 study demonstrated that this compound can serve as a precursor for synthesizing conductive polymers with enhanced charge transport properties, making them suitable for use in flexible electronics and wearable devices.

In addition to its material science applications, 4-(4-Chloro-2-methoxyphenyl)aniline has shown promise in pharmaceutical research. A 2023 paper highlighted its role as a key intermediate in the synthesis of bioactive compounds targeting specific disease pathways. The compound's ability to undergo various functional group transformations makes it versatile in drug design, enabling researchers to explore its potential in treating conditions such as cancer and neurodegenerative diseases.

The latest research on 4-(4-Chloro-2-methoxyphenyl)aniline also emphasizes its environmental compatibility and sustainability aspects. A study published earlier this year investigated the biodegradation pathways of this compound under various environmental conditions, providing insights into its potential impact on ecosystems. The findings suggest that under controlled conditions, the compound can undergo efficient biodegradation, reducing concerns about its long-term environmental effects.

In conclusion, 4-(4-Chloro-2-methoxyphenyl)aniline, with its unique structural features and diverse applications, continues to be a focal point for scientific exploration. As recent studies reveal new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.